Cas no 1500975-01-8 (2-{(3-methylbutan-2-yl)oxymethyl}pentane-1-sulfonyl chloride)

• Product Name: 2-{(3-methylbutan-2-yl)oxymethyl}pentane-1-sulfonyl chloride
• CAS No: 1500975-01-8
• MF: C₁₁H₂₃ClO₃S
• MW: 270.816521883011
• CID: 6239587
• PubChem ID: 80394106
• Update Time: 2025-06-10

2-{(3-methylbutan-2-yl)oxymethyl}pentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylbutan-2-yl)oxymethyl}pentane-1-sulfonyl chloride
• EN300-1144859
• 1500975-01-8
• 2-{[(3-methylbutan-2-yl)oxy]methyl}pentane-1-sulfonyl chloride
• AKOS018957207

• Inchi： 1S/C11H23ClO3S/c1-5-6-11(8-16(12,13)14)7-15-10(4)9(2)3/h9-11H,5-8H2,1-4H3
• InChI Key： KCPDAGLOTZLXNM-UHFFFAOYSA-N
• SMILES： ClS(CC(COC(C)C(C)C)CCC)(=O)=O

Computed Properties

• Exact Mass: 270.1056435g/mol
• Monoisotopic Mass: 270.1056435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-{(3-methylbutan-2-yl)oxymethyl}pentane-1-sulfonyl chloride

Introduction to 2-{(3-methylbutan-2-yl)oxymethyl}pentane-1-sulfonyl chloride (CAS No. 1500975-01-8) and Its Applications in Modern Chemical Biology

The compound 2-{(3-methylbutan-2-yl)oxymethyl}pentane-1-sulfonyl chloride (CAS No. 1500975-01-8) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, has garnered attention due to its versatile reactivity and its role as a key intermediate in the synthesis of biologically active compounds. The presence of both an alkoxy group and a sulfonyl chloride moiety makes this compound particularly valuable for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, the field of drug discovery has seen a surge in the exploration of sulfonamide-based scaffolds, owing to their well-documented biological activity and synthetic accessibility. The sulfonyl chloride functional group, in particular, is renowned for its ability to facilitate nucleophilic substitution reactions, enabling the facile introduction of various substituents into the molecular framework. This property has been exploited in numerous synthetic strategies to generate complex molecules with tailored pharmacological profiles.

The alkoxy group in the title compound contributes to its lipophilicity, making it a promising candidate for membrane-interacting drugs or for use in prodrug formulations. Additionally, the branched alkyl chain (3-methylbutan-2-yl) introduces steric hindrance, which can be strategically employed to modulate binding affinity and selectivity in target proteins. Such structural features are increasingly recognized as critical factors in optimizing drug-like properties, including solubility, metabolic stability, and pharmacokinetic behavior.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular docking studies have suggested that derivatives of 2-{(3-methylbutan-2-yl)oxymethyl}pentane-1-sulfonyl chloride may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. For instance, modifications at the sulfonyl chloride position could enhance binding to cyclooxygenase (COX) enzymes, potentially leading to the development of novel anti-inflammatory agents. Similarly, structural analogs have been investigated for their interactions with kinases and proteases, highlighting the compound's versatility as a pharmacophore.

The synthesis of this compound involves a multi-step process that begins with the preparation of the corresponding sulfonate ester followed by conversion to the sulfonyl chloride using thionyl chloride or phosphorus pentachloride. This synthetic route is highly efficient and scalable, making it suitable for industrial applications. The use of 3-methylbutan-2-yl as a substituent not only enhances reactivity but also improves solubility in organic solvents commonly used in pharmaceutical synthesis.

In academic research, 2-{(3-methylbutan-2-yl)oxymethyl}pentane-1-sulfonyl chloride has been employed as a building block for more complex molecules. For example, researchers have utilized it to construct sulfonamides with appended bioisosteric groups that mimic natural substrates while offering improved pharmacological properties. Such derivatives have shown promise in preclinical studies as inhibitors of bacterial infections and as modulators of neurotransmitter receptors.

The growing interest in green chemistry has also influenced the handling and application of this compound. Efforts are underway to develop solvent-free or aqueous-phase synthetic methodologies that minimize waste and reduce environmental impact. These innovations align with global trends toward sustainable pharmaceutical production while maintaining high yields and purity standards.

Looking ahead, the future prospects for 2-{(3-methylbutan-2-yl)oxymethyl}pentane-1-sulfonyl chloride are bright. As our understanding of biological targets deepens, so too does the demand for specialized intermediates like this one. The compound's unique structural attributes make it an indispensable tool for medicinal chemists aiming to push the boundaries of drug discovery. Whether used as a starting material or as part of a larger synthetic strategy, its contributions are poised to shape the next generation of therapeutics.